Cas no 76240-14-7 (Ethyl 2-methylpyrimidine-4-carboxylate)

• Product Name: Ethyl 2-methylpyrimidine-4-carboxylate
• CAS No: 76240-14-7
• Molecular Formula: C₈H₁₀N₂O₂
• Molecular Weight: 166.1772
• MDL: MFCD11045650
• CID: 94791
• PubChem ID: 12637816

Ethyl 2-methylpyrimidine-4-carboxylate Properties

Names and Identifiers

• Ethyl 2-methylpyrimidine-4-carboxylate
• LogP
• BDA24014
• MFCD11045650
• 2-Methyl-pyrimidine-4-carboxylic acid ethyl ester
• EN300-121562
• AS-43422
• AB62976
• AKOS006240682
• FT-0761927
• DTXSID00505242
• ethyl2-methylpyrimidine-4-carboxylate
• A9663
• 76240-14-7
• CS-0045880
• ethoxycarbonyl(methyl)pyrimidine
• DB-011570

• MDL： MFCD11045650
• InChIKey： COHAOGKPYSIRFC-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H10N2O2/c1-3-12-8(11)7-4-5-9-6(2)10-7/h4-5H,3H2,1-2H3
• SMILES： CCOC(=O)C1=CC=NC(=N1)C

Computed Properties

• Exact Mass: 166.074227566g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 166.074227566g/mol
• Heavy Atom Count: 12
• Complexity: 161
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• Refractive Index: 1.508
• Boiling Point: 240 ºC
• Melting Point: Not available
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 99 ºC
• Density: 1.133